Cas no 61367-70-2 (Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride)

• Product name: Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride
• CAS No: 61367-70-2
• MF: C₁₃H₂₂ClNO₃
• MW: 275.771683216095
• MDL: MFCD31691010
• CID: 481992
• PubChem ID: 71396460

Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride
• 2-(3,5-dimethoxy-4-propan-2-yloxyphenyl)ethanamine,hydrochloride
• CHEMBL3276042
• EN300-6472560
• D93861
• 2-[3,5-dimethoxy-4-(propan-2-yloxy)phenyl]ethan-1-amine hydrochloride
• 2-(4-Isopropoxy-3,5-dimethoxyphenyl)ethan-1-amine hydrochloride
• 2-{3,5-Dimethoxy-4-[(propan-2-yl)oxy]phenyl}ethan-1-amine--hydrogen chloride (1/1)
• ISOPROSCALINE HYDROCHLORIDE
• CS-0198257
• 2-(3,5-dimethoxy-4-propan-2-yloxyphenyl)ethanamine;hydrochloride
• 7E324BA5UE
• 4-Isopropoxy-3,5-dimethoxyphenethylamine hydrochloride
• Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride (1:1)
• DTXSID00818021
• IP (psychedelic) hydrochloride
• 61367-70-2
• AS-78287

• MDL： MFCD31691010
• Inchi： InChI=1S/C13H21NO3.ClH/c1-9(2)17-13-11(15-3)7-10(5-6-14)8-12(13)16-4;/h7-9H,5-6,14H2,1-4H3;1H
• InChI Key： GURNWYXOAVSCDU-UHFFFAOYSA-N
• SMILES： CC(C)OC1=C(C=C(C=C1OC)CCN)OC.Cl

Computed Properties

• Exact Mass: 275.12896
• Monoisotopic Mass: 275.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride

Introduction to Benzeneethanamine, 3,5-Dimethoxy-4-(1-Methylethoxy)-, Hydrochloride (CAS No. 61367-70-2)

Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride (CAS No. 61367-70-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with methoxy groups at positions 3 and 5, and a 1-methylethoxy group at position 4. The hydrochloride salt form suggests its potential application in pharmaceuticals or as an intermediate in chemical synthesis.

Benzeneethanamine derivatives have been extensively studied due to their diverse biological activities. Recent research has highlighted the importance of methoxy substitution patterns on the aromatic ring in modulating the pharmacokinetic properties of such compounds. The presence of 1-methylethoxy groups further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

The synthesis of Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride involves multi-step organic reactions. Key steps include Friedel-Crafts alkylation for introducing substituents onto the benzene ring and subsequent amine formation via reductive amination. The optimization of these steps has been a focus of recent studies to improve yield and purity.

From a pharmacological perspective, this compound exhibits interesting activity in vitro against various enzyme targets. For instance, studies have shown that it can inhibit certain kinases involved in cellular signaling pathways. This suggests potential applications in treating diseases such as cancer or inflammatory disorders.

Moreover, the hydrochloride salt form is advantageous for formulation purposes due to its stability and ease of handling. Recent advancements in crystal engineering have allowed for the development of polymorphic forms with enhanced dissolution rates, further improving its therapeutic potential.

In conclusion, Benzeneethanamine, 3,5-dimethoxy-4-(1-methylethoxy)-, hydrochloride (CAS No. 61367-70-2) stands out as a versatile compound with promising applications in drug discovery and development. Its unique structure and favorable pharmacokinetic properties make it a valuable asset in contemporary chemical research.